Cas no 2200650-58-2 (4-Methyl-2-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]pyrimidine)

• Product Name: 4-Methyl-2-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]pyrimidine
• CAS No: 2200650-58-2
• MF: C₁₇H₁₉F₃N₄O
• MW: 352.354173898697
• CID: 5466283
• Update Time: 2025-06-13

4-Methyl-2-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]pyrimidine
• 4-methyl-2-[4-[[6-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]pyrimidine
• 4-Methyl-2-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]pyrimidine

• Inchi： 1S/C17H19F3N4O/c1-12-5-8-21-16(22-12)24-9-6-13(7-10-24)11-25-15-4-2-3-14(23-15)17(18,19)20/h2-5,8,13H,6-7,9-11H2,1H3
• InChI Key： OPHCKJPOUFTAGV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=N1)OCC1CCN(C2N=CC=C(C)N=2)CC1)(F)F

Computed Properties

• Exact Mass: 352.15109573 g/mol
• Monoisotopic Mass: 352.15109573 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 352.35
• XLogP3: 3.7
• Topological Polar Surface Area: 51.1

Additional information on 4-Methyl-2-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]pyrimidine

Introduction to 4-Methyl-2-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]pyrimidine (CAS No. 2200650-58-2)

4-Methyl-2-[4-({[6-(trifluoromethylpyridin-2-yl]oxy}methyl)piperidin-1-yl]pyrimidine, identified by its CAS number CAS No. 2200650-58-2, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development in medicinal chemistry. The structural features of this molecule, particularly the presence of a trifluoromethyl group and a piperidine moiety, contribute to its unique chemical properties and biological interactions.

The trifluoromethyl group is a well-known pharmacophore that enhances the metabolic stability and lipophilicity of small molecule drugs. Its incorporation into the molecular framework of 4-Methyl-2-[4-({[6-(trifluoromethylpyridin-2-yl]oxy}methyl)piperidin-1-yl]pyrimidine likely contributes to its pharmacokinetic profile, making it a promising candidate for further investigation. Additionally, the piperidine ring is frequently found in bioactive molecules due to its ability to form stable hydrogen bonds and its role in modulating receptor binding affinity.

The pyrimidine core of this compound is another key structural element that plays a crucial role in its biological activity. Pyrimidine derivatives are widely recognized for their therapeutic potential, particularly in the treatment of various diseases such as cancer, infectious diseases, and inflammatory conditions. The specific arrangement of atoms in 4-Methyl-2-[4-({[6-(trifluoromethylpyridin-2-yl]oxy}methyl)piperidin-1-yl]pyrimidine suggests that it may interact with biological targets in a manner that could lead to therapeutic effects.

In recent years, there has been growing interest in the development of novel compounds that target specific biological pathways. The structural complexity of 4-Methyl-2-[4-({[6-(trifluoromethylpyridin-2-yl]oxy}methyl)piperidin-1-yl]pyrimidine positions it as a candidate for such applications. Researchers have been exploring its potential as an inhibitor or modulator of various enzymes and receptors involved in disease processes. The presence of multiple functional groups, including hydroxymethoxy and methyl groups, provides multiple sites for interaction with biological targets, enhancing its potential as a lead compound for drug discovery.

The synthesis of 4-Methyl-2-[4-{[6-(trifluoromethylpyridin-2-yloxy)methoxy]}piperidin-₁-yl]pyrimidine (CAS No. 2200650-58) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the trifluoromethyl group and the piperidine moiety necessitates specialized synthetic strategies to achieve the desired molecular architecture. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, facilitating their exploration in medicinal chemistry.

The biological evaluation of 4-Methyl has been conducted using various in vitro and in vivo models to assess its potential therapeutic effects. Preliminary studies have shown promising results in terms of activity against certain disease-related targets. These findings have spurred further research into optimizing its structure and improving its pharmacological properties. The integration of computational chemistry techniques has also played a significant role in understanding the molecular interactions and predicting the biological activity of this compound.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy. 4-Methyl has undergone rigorous evaluation to assess its potential as a therapeutic agent. This includes toxicology studies to determine its safety profile and pharmacokinetic studies to understand how it is metabolized and eliminated by the body. Such studies are essential for determining whether this compound can progress to clinical trials and ultimately become a viable treatment option for patients.

The impact of computational methods on drug discovery cannot be overstated. The use of molecular modeling techniques has allowed researchers to predict how 4-Methyl interacts with biological targets at the atomic level. This information has been invaluable in guiding the design and optimization of new analogs with improved properties. Additionally, high-throughput screening technologies have enabled the rapid testing of large libraries of compounds, including derivatives of 4-Methyl, to identify those with the most promising activity profiles.

The future directions for research on 4-Methyl include further exploration of its mechanism of action and identification of new therapeutic applications. By understanding how this compound exerts its effects at the molecular level, researchers can develop more effective treatments with fewer side effects. Furthermore, exploring analogs with modified structures may lead to compounds with enhanced potency or selectivity for specific targets.

In conclusion, 4-Methyl is a structurally complex molecule with significant potential as a therapeutic agent. Its unique combination of functional groups and structural features makes it an attractive candidate for drug discovery efforts aimed at treating various diseases. The ongoing research into this compound highlights the importance of interdisciplinary approaches that combine synthetic chemistry, computational modeling, and biological evaluation to accelerate the development of new medicines.